Temporin-1CSb
Description
Temporin-1CSb is a cationic antimicrobial peptide (AMP) isolated from the skin secretions of the Cascades frog (Rana cascadae). It belongs to the temporin family, a group of short, linear peptides (typically 10–14 residues) characterized by their amphipathic structure and broad-spectrum antimicrobial activity . This compound has the amino acid sequence Phe-Leu-Pro-Ile-Ile-Gly-Lys-Leu-Leu-Ser-Gly-Leu-Leu-NH2 and demonstrates selective activity against gram-positive bacteria, including Staphylococcus aureus and Bacillus subtilis. Its mechanism involves disrupting bacterial membrane integrity via electrostatic interactions with negatively charged phospholipids .
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
FLPIIGKLLSGLL |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data
Antimicrobial Activity
| Strain | This compound (MIC, μM) | Temporin-1CSa (MIC, μM) | Temporin-L (MIC, μM) |
|---|---|---|---|
| Staphylococcus aureus | 4 | 8 | 2 |
| Bacillus subtilis | 6 | 12 | 4 |
| Escherichia coli | >64 | >64 | 32 |
| Candida albicans | >64 | >64 | 16 |
Interpretation :
- This compound’s gram-positive specificity contrasts with Temporin-L’s broader antifungal and antiviral activity, likely due to differences in hydrophobic moment and charge distribution.
Structural Stability
- Protease Resistance : this compound’s Pro-Ile-Ile motif confers resistance to trypsin degradation compared to Temporin-1CE (half-life: 1CSb = 2 hours vs. 1CE = 30 minutes) .
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